2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide
Description
The compound 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide features a pyrimidinone core substituted with a 4-ethylphenyl sulfonyl group at position 5 and a sulfanyl-linked acetamide moiety at position 2. The acetamide side chain is further functionalized with a 3-(methylsulfanyl)phenyl group. This structure combines hydrophobic (ethyl, methylsulfanyl) and polar (sulfonyl, sulfanyl) motifs, suggesting a balance between solubility and membrane permeability. The sulfonyl group may enhance binding to target proteins through electrostatic interactions, while the methylsulfanyl substituent could contribute to hydrophobic enclosure effects in protein-ligand interactions .
Properties
IUPAC Name |
2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S3/c1-3-14-7-9-17(10-8-14)31(27,28)18-12-22-21(24-20(18)26)30-13-19(25)23-15-5-4-6-16(11-15)29-2/h4-12H,3,13H2,1-2H3,(H,23,25)(H,22,24,26) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXVYYRACNUZULK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)SC | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide is a novel derivative of dihydropyrimidine, a class of compounds known for their diverse biological activities. This article focuses on the biological activity of this compound, emphasizing its pharmacological potential, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula for this compound is with a molecular weight of approximately 476.56 g/mol. The structure includes a dihydropyrimidine core, which is often associated with various biological activities, including antimicrobial and antidiabetic properties.
Antimicrobial Activity
Recent studies have indicated that compounds similar to 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide exhibit significant antimicrobial properties. For instance, derivatives of dihydropyrimidines have shown activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.
| Compound | Target Bacteria | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound A | E. coli | 32 µg/mL |
| Compound B | S. aureus | 16 µg/mL |
Antidiabetic Activity
In vitro studies have demonstrated that certain dihydropyrimidine derivatives can inhibit enzymes like alpha-amylase and alpha-glucosidase, which play crucial roles in carbohydrate metabolism. For example, a similar compound exhibited an IC50 value of 4.58 µM against alpha-amylase, indicating potent antidiabetic potential.
| Compound | Enzyme Inhibition | IC50 (µM) |
|---|---|---|
| Compound C | Alpha-amylase | 4.58 |
| Standard Drug | Acarbose | 1.58 |
The biological activity of this compound can be attributed to several mechanisms:
- Enzyme Inhibition : Compounds containing the dihydropyrimidine scaffold often inhibit key enzymes involved in metabolic processes.
- Antioxidant Properties : Some derivatives have shown the ability to scavenge free radicals, contributing to their protective effects against oxidative stress.
- Antimicrobial Mechanisms : The sulfonamide group may enhance the compound's ability to penetrate bacterial membranes or interfere with protein synthesis.
Case Studies
- Case Study on Antimicrobial Efficacy : A study evaluated the efficacy of various dihydropyrimidine derivatives against biofilms formed by Pseudomonas aeruginosa and Staphylococcus aureus. The results indicated that compounds with specific substitutions showed enhanced activity against biofilm formation.
- Case Study on Antidiabetic Effects : Another study focused on the impact of similar compounds on glucose metabolism in diabetic rat models. The results showed a significant reduction in blood glucose levels when treated with these compounds compared to controls.
Comparison with Similar Compounds
Substituent Variations in the Sulfonyl Group
The sulfonyl group’s aromatic substituent significantly influences electronic and steric properties:
- Compound: Retains the 4-ethylphenyl sulfonyl group but replaces the acetamide’s 3-(methylsulfanyl)phenyl with a 2,4-dimethoxyphenyl.
- Compound: Substitutes the sulfonyl with a 3-chloro-4-methoxyphenyl group. The methoxy group further modulates solubility .
Acetamide Side Chain Modifications
Variations in the acetamide substituent impact target affinity and pharmacokinetics:
- Target Compound : The 3-(methylsulfanyl)phenyl group contributes to lipophilicity (predicted logP ~3.5) and may engage in sulfur-π or hydrophobic interactions.
- Compound : Features a 4-sulfamoylphenyl group, introducing a strongly electron-withdrawing sulfonamide. This group is common in enzyme inhibitors (e.g., carbonic anhydrase), suggesting enhanced target binding but reduced gastrointestinal absorption due to high polarity .
- Compound: Utilizes a 4-methylphenyl group with an allyl-substituted pyrimidinone. The allyl group may confer metabolic instability via cytochrome P450 oxidation, whereas the methylphenyl enhances lipophilicity (density: 1.22 g/cm³) .
- Compound : Employs a 2,3-dichlorophenyl group, enabling halogen bonding with proteins. This derivative reported a melting point of 230°C and a molecular ion peak at m/z 344.21, indicating high thermal stability and congruent mass spectrometry data .
Physicochemical and Pharmacokinetic Properties
Key differences in predicted properties:
- Lipophilicity : The target compound’s methylsulfanyl group provides intermediate logP, avoiding extremes of poor solubility (e.g., dichlorophenyl derivative) or excessive polarity (e.g., sulfamoyl analog).
- Acid-Base Properties : Predicted pKa values (7.8–8.2) suggest partial ionization at physiological pH, aiding membrane permeability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
